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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Dibromodifluoromethane (CBr2F2), also known by its ASHRAE number R-12B2

or Halon 1202. The information compiled herein is intended to serve as a crucial resource for

professionals engaged in research, scientific analysis, and drug development, offering detailed

data, experimental context, and safety information.

General Information and Identifiers
Dibromodifluoromethane is a halomethane and a colorless, nonflammable liquid or gas at

room temperature, possessing a characteristic odor.[1][2] It was historically used as a fire

extinguishing agent and a refrigerant.[3][4][5] Due to its ozone-depleting properties, its

production and use have been significantly curtailed under international agreements. However,

it remains a compound of interest in specialized chemical synthesis.[6][7]
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Identifier Value

IUPAC Name dibromo(difluoro)methane[2][6]

CAS Number 75-61-6[2][6]

Molecular Formula CBr2F2[2][6]

Molecular Weight 209.82 g/mol [2][6]

SMILES C(F)(F)(Br)Br[2][6]

InChI Key AZSZCFSOHXEJQE-UHFFFAOYSA-N[2][6]

Synonyms
Halon 1202, Freon 12-B2, Carbon dibromide

difluoride, R-12B2[2][8]

Physical Properties
The physical characteristics of CBr2F2 are critical for its handling, storage, and application in

experimental settings. It is a dense, volatile compound.

Property Value

Appearance
Colorless, heavy liquid or gas with a

characteristic odor[1][2][9]

Boiling Point
22.8 to 25.0 °C (73 to 77 °F) at 760 mmHg[1][2]

[10]

Melting Point -141 to -110.1 °C (-222 to -166 °F)[2][3][10][11]

Density (Liquid) 2.29 to 2.306 g/cm³ at 15-25 °C[2][3][6][10][11]

Vapor Density 7.2 (Air = 1)[1][6][11]

Vapor Pressure 83 kPa (620 mmHg) at 20 °C[1][6][8][10]

Refractive Index 1.398 - 1.402 at 20 °C[3][10][11]

LogP (Octanol/Water Partition Coefficient) 1.99[2]
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Solubility
Solvent Solubility

Water Insoluble[1][2][3][4][6][8][11]

Organic Solvents
Soluble in ether, acetone, benzene, alcohol, and

methanol[2][3][4][6][9]

Chemical Properties and Reactivity
Stability and Decomposition: Dibromodifluoromethane is stable under normal conditions but

decomposes at high temperatures.[6] When exposed to fire or extreme heat, it generates toxic

and corrosive fumes, including hydrogen fluoride and hydrogen bromide.[1][6] These

decomposition products pose significant environmental and corrosion challenges.[6] The

decomposition pathways are understood to proceed via free-radical mechanisms.[6]

Reactivity: CBr2F2 is incompatible with chemically active metals such as powdered aluminum,

zinc, magnesium, and alkali or alkaline earth metals.[1][8] It is used as a reagent in organic

synthesis, particularly in halogenation and addition reactions.[7] For instance, it can undergo

addition reactions with alkenes and alkynes.

Polarity: The molecule CBr2F2 has a tetrahedral geometry. Due to the difference in

electronegativity between carbon, fluorine, and bromine, the C-F and C-Br bonds are polar. The

asymmetrical arrangement of these bonds results in a net dipole moment, making

Dibromodifluoromethane a polar molecule.[7]

Experimental Protocols
Synthesis Method 1: Vapor-Phase Bromination of Difluoromethane

This is a well-established method for producing Dibromodifluoromethane.[12] The process

involves the reaction of difluoromethane (CH2F2) with bromine (Br2) at elevated temperatures,

typically between 250 and 600 °C. The reaction follows a free-radical chain mechanism.

Initiation: High temperature causes the homolytic cleavage of the bromine molecule to

generate bromine radicals.
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Br₂ → 2 Br•

Propagation: The bromine radical abstracts a hydrogen atom from difluoromethane, which

then reacts with another bromine molecule.

Br• + CH₂F₂ → HBr + CHF₂•

CHF₂• + Br₂ → CBrF₂• + Br•

Termination: The reaction is terminated by the combination of radicals.

2 Br• → Br₂

2 CHF₂• → C₂H₂F₄

CHF₂• + Br• → CHBrF₂

Initiation Propagation Termination

Br₂

2 Br•
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Caption: Free-radical chain reaction for CBr2F2 synthesis.

Synthesis Method 2: Fluorination of Carbon Tetrabromide

Another synthetic route involves the fluorination of carbon tetrabromide (CBr4).[12] This

process typically employs a fluorinating agent to substitute bromine atoms with fluorine atoms.

Industrial applications may use catalytic fluorination in continuous flow reactor systems.[6]

Carbon Tetrabromide (CBr₄)

Dibromodifluoromethane
(CBr₂F₂)

 Fluorination 

Fluorinating Agent
(e.g., HF/Catalyst)

Click to download full resolution via product page

Caption: Synthesis of CBr2F2 via fluorination of CBr4.

Analytical Laboratory Method: NIOSH Method 1012

For the analysis of CBr2F2 in workplace air, NIOSH Method 1012 can be employed. This

method generally involves:

Sampling: A known volume of air is drawn through a solid sorbent tube (e.g., charcoal) to

adsorb the analyte.

Desorption: The analyte is desorbed from the sorbent using a suitable solvent (e.g., carbon

disulfide).

Analysis: The resulting solution is analyzed by Gas Chromatography (GC) with a suitable

detector, such as a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD).

Quantification: The concentration is determined by comparing the peak area of the sample to

that of calibrated standards.
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Caption: General workflow for NIOSH Method 1012.

Safety, Hazards, and Biological Relevance
Toxicity and Health Effects: Inhalation of Dibromodifluoromethane can cause severe

respiratory issues, cardiac arrhythmias, and potentially death at high concentrations.[6] It is

irritating to the eyes, skin, and respiratory system.[3] Direct contact with the liquefied gas can

cause frostbite.[1] In case of exposure, it is critical to move the individual to fresh air and seek

medical attention.[1] Due to the risk of cardiac rhythm disturbances, catecholamine drugs like

epinephrine should be used with extreme caution.[1] A 15-minute exposure to 6,400 ppm was

reported to be fatal to rats.[3][13]

Environmental Impact: CBr2F2 is a potent ozone-depleting substance (ODS).[6] Its release

contributes to the degradation of the stratospheric ozone layer, which protects the Earth from

harmful ultraviolet radiation.[6]

Relevance in Drug Development: While CBr2F2 itself is not a therapeutic agent, its structural

motifs are relevant. Halogenated compounds, particularly those containing fluorine, are of

significant interest in medicinal chemistry. The incorporation of difluoromethyl groups can
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enhance metabolic stability and binding interactions of drug candidates.[14] CBr2F2 can be

used as a reagent in the synthesis of pharmaceutical intermediates.[7] For example, it serves

as a source for difluorocarbene or other difluoromethyl synthons, which are then incorporated

into more complex, pharmacologically active molecules.

Properties of CBr₂F₂

Applications in Synthesis

Drug Development Impact

CBr₂F₂

Reagent in
Organic Synthesis

Pharmaceutical
Intermediates

Active Drug
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Caption: Role of CBr2F2 as a reagent in drug development.

This guide provides a foundational understanding of Dibromodifluoromethane's properties for

scientific and research applications. Given its hazardous nature and environmental impact, all
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handling and experimental procedures should be conducted with appropriate safety

precautions and in accordance with regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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